Cas no 118561-70-9 (Benzoic acid,2,6-dimethyl-3,5-dinitro-)

• Product Name: Benzoic acid,2,6-dimethyl-3,5-dinitro-
• CAS No: 118561-70-9
• MF: C₉H₈N₂O₆
• MW: 240.169622421265
• CID: 131893
• PubChem ID: 5224379
• Update Time: 2025-04-19

Benzoic acid,2,6-dimethyl-3,5-dinitro- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,2,6-dimethyl-3,5-dinitro-
• 2,6-DIMETHYL-3,5-DINITROBENZOIC ACID
• 2,5-DIMETHOXY-3-UNDECYL-[1,4]BENZOQUINONE
• 3,5-dinitro-2,6-dimethyl benzoic acid
• Benzoic acid,2,6-dimethyl-3,5-dinitro
• 118561-70-9
• JLANLQYZMDREKU-UHFFFAOYSA-N
• SCHEMBL11758012
• Benzoic acid, 2,6-dimethyl-3,5-dinitro-
• CS-0442080
• DTXSID00411319
• AE-562/43460585

• MDL： MFCD03426211
• Inchi： 1S/C9H8N2O6/c1-4-6(10(14)15)3-7(11(16)17)5(2)8(4)9(12)13/h3H,1-2H3,(H,12,13)
• InChI Key： JLANLQYZMDREKU-UHFFFAOYSA-N
• SMILES： OC(C1C(C)=C(C=C(C=1C)[N+](=O)[O-])[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 240.03800
• Monoisotopic Mass: 240.03823598g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 129Ų

Experimental Properties

• PSA: 128.94000
• LogP: 2.86440